Cas no 2680882-46-4 (Tert-butyl 3-(1-acetylpiperidin-4-yl)-3-hydroxyazetidine-1-carboxylate)

• Product Name: Tert-butyl 3-(1-acetylpiperidin-4-yl)-3-hydroxyazetidine-1-carboxylate
• CAS No: 2680882-46-4
• MF: C₁₅H₂₆N₂O₄
• MW: 298.377944469452
• CID: 5626469
• PubChem ID: 165928984
• Update Time: 2025-10-29

Tert-butyl 3-(1-acetylpiperidin-4-yl)-3-hydroxyazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1-acetylpiperidin-4-yl)-3-hydroxyazetidine-1-carboxylate
• EN300-28308980
• 2680882-46-4
• Tert-butyl 3-(1-acetylpiperidin-4-yl)-3-hydroxyazetidine-1-carboxylate

• Inchi： 1S/C15H26N2O4/c1-11(18)16-7-5-12(6-8-16)15(20)9-17(10-15)13(19)21-14(2,3)4/h12,20H,5-10H2,1-4H3
• InChI Key： WAZTUHMMKVSDFA-UHFFFAOYSA-N
• SMILES： OC1(CN(C(=O)OC(C)(C)C)C1)C1CCN(C(C)=O)CC1

Computed Properties

• Exact Mass: 298.18925731g/mol
• Monoisotopic Mass: 298.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 70.1Ų

Additional information on Tert-butyl 3-(1-acetylpiperidin-4-yl)-3-hydroxyazetidine-1-carboxylate

Research Brief on Tert-butyl 3-(1-acetylpiperidin-4-yl)-3-hydroxyazetidine-1-carboxylate (CAS: 2680882-46-4)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of Tert-butyl 3-(1-acetylpiperidin-4-yl)-3-hydroxyazetidine-1-carboxylate (CAS: 2680882-46-4) as a key intermediate in the synthesis of novel therapeutic agents. This compound, characterized by its unique azetidine and piperidine moieties, has garnered attention for its potential applications in drug discovery, particularly in the development of kinase inhibitors and modulators of central nervous system (CNS) targets.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic utility of 2680882-46-4 in the preparation of selective PI3K inhibitors. The researchers demonstrated that the hydroxyl and acetyl groups in the molecule serve as versatile handles for further functionalization, enabling the construction of libraries of compounds with enhanced binding affinity and selectivity. The study reported a 40% improvement in inhibitory activity against PI3Kγ compared to previous generations of inhibitors, underscoring the compound's value in oncology research.

In another significant development, a team from the University of Cambridge utilized 2680882-46-4 as a building block for the synthesis of allosteric modulators of the dopamine D2 receptor. The research, detailed in ACS Chemical Neuroscience (2024), highlighted the compound's ability to confer improved blood-brain barrier permeability, a critical factor in CNS drug development. The resulting analogues exhibited nanomolar potency and favorable pharmacokinetic profiles in preclinical models.

The chemical stability and synthetic accessibility of Tert-butyl 3-(1-acetylpiperidin-4-yl)-3-hydroxyazetidine-1-carboxylate have also been investigated in recent process chemistry studies. A 2024 publication in Organic Process Research & Development described an optimized large-scale synthesis route that achieves >90% yield while maintaining high enantiomeric purity, addressing previous challenges in industrial-scale production.

Emerging applications of this compound extend to proteolysis targeting chimera (PROTAC) technology, where its structural features facilitate the design of bifunctional molecules. Recent work published in Cell Chemical Biology (2024) demonstrated successful incorporation of 2680882-46-4 into PROTACs targeting estrogen receptor degradation, with promising results in hormone-resistant breast cancer cell lines.

As research continues, the versatility of Tert-butyl 3-(1-acetylpiperidin-4-yl)-3-hydroxyazetidine-1-carboxylate positions it as a valuable scaffold in medicinal chemistry. Current investigations focus on its potential in addressing drug resistance mechanisms and improving target engagement kinetics, with several derivatives advancing to preclinical development stages.